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Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,6-Dimethyl-5-heptenal (CAS No. 106-72-9). The
following procedures and data are compiled to ensure safe operational handling and disposal.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended equipment.
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Protection Type

Equipment

Specifications and
Standards

Purpose

Eye/Face Protection

Safety glasses with
side-shields or
chemical goggles. A
face shield may be
required for splash

hazards.

Should comply with
OSHA 1910.133 or
European Standard
EN166.[1][2]

Protects against
splashes and vapors
that can cause eye

irritation.[3]

Hand Protection

Chemical-resistant,

impervious gloves.

The most suitable
glove should be
chosen in consultation
with the glove
supplier/manufacturer.
Recommended
materials include
PVC.[1][3]

Prevents skin contact,
which may cause
irritation or allergic

reactions.[1][4]

Skin and Body

Long-sleeved clothing,
overalls, or a PVC

apron. For large-scale

Wear fire/flame

resistant and

Protects skin from
accidental contact and
contamination.[4]

Contaminated clothing

Protection use, non-static impervious clothing.[3]  should be removed
clothing is [4] immediately and
recommended. washed before reuse.

[4]
Use in a well A NIOSH/MSHA or

Respiratory Protection

ventilated area. If
ventilation is
inadequate or
exposure limits are
exceeded, a respirator

iS necessary.

European Standard
EN 149 approved
respirator with a
suitable filter (e.g.,
Type A or Multi-
purpose/ABEK) is

recommended.[2][3]

Prevents inhalation of
vapors or mists, which
can cause respiratory

irritation.[3]

Safe Handling and Storage Protocol
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Handling:

Ventilation: Always handle 2,6-Dimethyl-5-heptenal in a well-ventilated area.[4] For
flammable liquids, an explosion-resistant local exhaust ventilation system may be required.

[3]

» Personal Hygiene: Wash hands and face thoroughly after handling. Immediately change any
contaminated clothing.[5] Do not allow contaminated work clothing out of the workplace.[1][4]

e Ignition Sources: This compound is a combustible liquid.[2][5] Keep away from heat, sparks,
open flames, and hot surfaces.[1][5] Use non-sparking tools and take precautionary
measures against static discharge.[1]

» Contact Avoidance: Avoid contact with skin and eyes, and avoid breathing vapor or spray.[1]

[4]
Storage:

o Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated
place.[1][2]

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, strong acids,
and strong reducing agents.[2][3]

o Storage Conditions: Keep containers upright to prevent leakage. Protect containers from
damage.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Move the affected person to fresh air and keep

them warm and at rest in a comfortable
Inhalation breathing position. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[1]

Immediately take off all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact o
water. If skin irritation or a rash occurs, get

medical advice.[1][4]

Rinse immediately and thoroughly with plenty of
fresh, running water for at least 15 minutes,
holding the eyelids open. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

[6]

Do NOT induce vomiting. Clean the mouth with
water and drink plenty of water afterwards.

Ingestion Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][3][4]

Accidental Release and Disposal Plan

Accidental Release:

Evacuate: Clear the area of all personnel and move upwind.[3]

Eliminate Ignition Sources: Remove all sources of ignition if it is safe to do so0.[4]

Containment: Prevent further leakage or spillage. Do not let the chemical enter drains.[4]

Clean-up: Absorb the spillage with non-combustible, absorbent material (e.g., sand, earth,
vermiculite). Collect and place in a suitable container for disposal.[5]
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» Ventilation: Ensure adequate ventilation of the area.
Disposal:

o Waste Generation: The generation of waste should be minimized or avoided wherever
possible.[1]

» Disposal Method: This material and its container must be disposed of as hazardous waste.[3]
Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[4] The US EPA has classified it with waste number D001
(ignitability).[3]

o Contaminated Packaging: Empty containers may retain product residue and can be
hazardous. Do not reuse empty containers.

Safe Handling Workflow
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Workflow for Safe Handling of 2,6-Dimethyl-5-heptenal
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Caption: Logical workflow for the safe handling of 2,6-Dimethyl-5-heptenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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